Cas no 4790-93-6 (5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate)

5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl methylcarbamate is a carbamate derivative with notable applications in agricultural chemistry. Its structural features, including the chloro-substituted dihydrobenzofuran core and methylcarbamate moiety, contribute to its efficacy as a pesticidal agent. The compound exhibits selective activity against target pests while maintaining stability under environmental conditions. Its lipophilic nature enhances penetration and persistence, ensuring prolonged effectiveness. The dimethyl substitution at the 2-position improves metabolic resistance, reducing degradation rates. This compound is particularly valued for its targeted action and favorable toxicological profile when used as directed. Proper handling and adherence to safety protocols are essential due to its carbamate-based mechanism of action.
5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate structure
4790-93-6 structure
Product Name:5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate
CAS No:4790-93-6
MF:C12H14ClNO3
MW:255.697462558746
CID:5547623
Update Time:2025-06-14

5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 7-Benzofuranol, 5-chloro-2,3-dihydro-2,2-dimethyl-, 7-(N-methylcarbamate)
    • 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate
    • Inchi: 1S/C12H14ClNO3/c1-12(2)6-7-4-8(13)5-9(10(7)17-12)16-11(15)14-3/h4-5H,6H2,1-3H3,(H,14,15)
    • InChI Key: ZRFTVPVJKZSVEQ-UHFFFAOYSA-N
    • SMILES: O1C2=C(OC(=O)NC)C=C(Cl)C=C2CC1(C)C

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Predicted)
  • Melting Point: 180.8-181 °C
  • Boiling Point: 350.2±42.0 °C(Predicted)
  • pka: 11.83±0.46(Predicted)

5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C479090-2.5mg
5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate
4790-93-6
2.5mg
$190.00 2023-05-18
TRC
C479090-10mg
5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate
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10mg
$689.00 2023-05-18
TRC
C479090-25mg
5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate
4790-93-6
25mg
$ 800.00 2023-09-08

Additional information on 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate

Comprehensive Overview of 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate (CAS No. 4790-93-6)

5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate (CAS No. 4790-93-6) is a specialized organic compound with a unique molecular structure that combines a dihydrobenzofuran core with a methylcarbamate functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemical research, pharmaceutical intermediates, and material science. The presence of both chloro and methylcarbamate moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

One of the most frequently asked questions about 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate is its synthesis method and purity standards. The compound is typically synthesized through a multi-step process involving the chlorination of a dihydrobenzofuran precursor, followed by the introduction of the methylcarbamate group. High-performance liquid chromatography (HPLC) is commonly employed to ensure the purity of the final product, which is crucial for its intended applications. Researchers often search for CAS No. 4790-93-6 suppliers or analytical data sheets to verify the quality of the compound before use.

In the context of agrochemical applications, 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate has been studied for its potential role in crop protection. Its structural features suggest it may interact with specific biological targets, making it a candidate for further investigation in pest management. However, it is essential to note that any agricultural use would require extensive toxicity studies and environmental impact assessments to ensure safety and compliance with regulatory standards.

The pharmaceutical industry has also shown interest in this compound due to its dihydrobenzofuran scaffold, which is a common motif in drug discovery. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate could be investigated for their bioactivity in treating specific conditions, though this remains speculative without further empirical evidence.

From a material science perspective, the compound's unique structure offers opportunities for developing functional materials. Its aromatic and heterocyclic components could contribute to the design of advanced polymers or coatings with specific properties, such as enhanced durability or chemical resistance. This aligns with the growing demand for sustainable materials and green chemistry solutions, which are hot topics in contemporary research.

Another area of interest is the stability and storage conditions of 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate. Users often inquire about the compound's shelf life and recommended storage temperatures to maintain its integrity. Proper handling and storage in airtight containers away from moisture and light are generally advised to prevent degradation.

In summary, 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl Methylcarbamate (CAS No. 4790-93-6) is a versatile compound with potential applications across multiple industries. Its structural uniqueness and functional groups make it a valuable subject for ongoing research, particularly in agrochemicals, pharmaceuticals, and material science. As interest in this compound grows, so does the need for high-quality synthetic protocols, analytical data, and safety information to support its responsible use.

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